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An In-Depth Technical Guide

This technical guide provides a comprehensive overview of the application of finite element
analysis (FEA) to evaluate the mechanical performance of a representative aortic stent-gratft,
designated herein as K783-0308. This document is intended for researchers, scientists, and
drug development professionals interested in the computational modeling and simulation of
endovascular devices. The methodologies and data presented are synthesized from
established practices in the field of biomedical engineering and are intended to serve as a
practical guide for the design and analysis of similar medical devices.

The K783-0308 is conceptualized as a modular stent-graft system for endovascular aneurysm
repair (EVAR), consisting of a metallic stent structure and a graft material. The stent provides
the necessary radial force to anchor the device within the aorta and seal the aneurysm, while
the graft material creates a new lumen for blood flow. Finite element analysis is a critical tool in
the design and evaluation of such devices, allowing for the assessment of mechanical
behaviors that are difficult to measure experimentally.[1][2]

Stent-Graft Design and Material Properties

The K783-0308 stent-graft is envisioned as having a Z-stent configuration, a common design in
commercially available devices.[3][4] The stent is made from Nitinol, a nickel-titanium alloy
known for its superelasticity and shape memory properties, which are ideal for self-expanding
stents. The graft material is composed of polyethylene terephthalate (PET), a durable and
biocompatible polymer.
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Table 1: Material Properties of the K783-0308 Stent-Graft Components

Component Material Property Value Reference
- Young's Modulus [Auricchio et al.,
Stent Nitinol ] 60 GPa
(Austenite) 2013]
Young's Modulus [Auricchio et al.,
_ 30 GPa
(Martensite) 2013]
) ) [Auricchio et al.,
Poisson's Ratio 0.33
2013]
Transformation [Auricchio et al.,
See reference
Stresses 2013]
Graft PET Young's Modulus  312.7 MPa [5]
) ) [Generic PET
Poisson's Ratio 0.4 )
properties]
Thickness 0.127 mm [2]

Finite Element Analysis Methodology

The finite element analysis of the K783-0308 stent-graft is performed to simulate its

deployment in a patient-specific aortic anatomy and to evaluate its mechanical performance

under physiological conditions. The overall workflow for this analysis is depicted in the diagram

below.
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FEA Workflow for Stent-Graft Analysis

Experimental Protocols:

o Geometric Modeling: A 3D model of the K783-0308 stent-graft is created using CAD
software. A patient-specific aortic model is reconstructed from CT scan data.

o Material Modeling: The superelastic behavior of Nitinol is modeled using a user-defined
material subroutine (UMAT) that accounts for its phase transformation properties. The PET
graft is modeled as a linear elastic material.
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» Meshing: The stent-graft and aorta models are meshed with appropriate element types to
ensure accuracy and computational efficiency. Finer mesh is used in areas of high-stress

concentration.
e Boundary Conditions and Loading:
o Crimping: The stent-graft is virtually crimped to its delivery configuration.

o Deployment: The crimped stent-graft is positioned within the aorta and allowed to self-
expand.

o Physiological Loading: A pulsatile blood pressure of 120/80 mmHg is applied to the inner
surface of the graft.[1]

e Solver: Acommercial finite element solver such as Abaqus or ANSYS is used to perform the

nonlinear dynamic analysis.

Performance Evaluation

The finite element analysis provides quantitative data on several key performance indicators of

the stent-graft.

Table 2: Key Performance Metrics from FEA
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Performance Metric

Description

Typical Values

Significance

The outward force

Ensures proper

Radial Force exerted by the stent 5-20 N sealing and prevents
on the aortic wall. migration.
The ability of the ) ) Reduces the risk of
o Luminal reduction < o
Flexibility stent-graft to conform kinking and
) 20% at 90° bend[3][4]
to the aortic anatomy. endoleaks.

Maximum Stent

Stress

The peak stress
experienced by the

stent struts.

< 400 MPa][?]

Critical for assessing
fatigue life and

preventing fracture.

Maximum Graft Strain

The peak strain in the

graft material.

1-7%[2][3][4]

Indicates the risk of
material failure such

as tearing.

Contact Pressure

The pressure exerted
by the stent-graft on

the aortic wall.

Varies with anatomy

High contact pressure
can lead to aortic wall

injury.

The logical relationship between design parameters and performance outcomes is crucial for

optimizing the stent-graft design.
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Design Parameters

Stent Diameter increases

Performance Outcomes

increases

2]
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Fatigue Life
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(e.g., Z-stent angle) Flexibility
influencyv'

influences
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Stent-Graft Design Parameter Relationships

Conclusion

Finite element analysis is an indispensable tool for the comprehensive mechanical evaluation
of stent-graft designs like the representative K783-0308. It provides detailed insights into the
device's performance under realistic physiological conditions, which is essential for design
optimization, failure prediction, and ensuring patient safety. The methodologies and data
presented in this guide offer a foundational framework for conducting such analyses and
advancing the development of next-generation endovascular devices. Future work could
involve incorporating computational fluid dynamics (CFD) to study the hemodynamic effects of
the stent-graft and fluid-structure interaction (FSI) for a more holistic performance assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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